N'-(2,6-dimethylphenyl)-N-{2-[1-(2,4,6-trimethylbenzenesulfonyl)piperidin-2-yl]ethyl}ethanediamide

• IUPAC Name: N'-(2,6-dimethylphenyl)-N-[2-[1-(2,4,6-trimethylphenyl)sulfonylpiperidin-2-yl]ethyl]oxamide
• InChI: InChI=1S/C26H35N3O4S/c1-17-15-20(4)24(21(5)16-17)34(32,33)29-14-7-6-11-22(29)12-13-27-25(30)26(31)28-23-18(2)9-8-10-19(23)3/h8-10,15-16,22H,6-7,11-14H2,1-5H3,(H,27,30)(H,28,31)
• InChI Key: JKEPNBWLTHFDEA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)C(=O)NCCC2CCCCN2S(=O)(=O)C3=C(C=C(C=C3C)C)C
• Molecular Formula: C26H35N3O4S
• Molecular Weight: 485.6 g/mol

Description

The compound is a complex organic molecule with multiple functional groups. It contains a 2,6-dimethylphenyl group, a piperidin-2-yl group, and a benzenesulfonyl group. These groups are common in many pharmaceuticals and could imply a variety of potential properties and uses.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its functional groups. The presence of the piperidine ring could impart a degree of rigidity to the molecule, while the aromatic rings could participate in π-π stacking interactions.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. For instance, the amide groups might be hydrolyzed under acidic or basic conditions, and the aromatic rings might undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of polar amide groups could increase its solubility in water, while the aromatic rings could increase its lipophilicity.

Future Directions

The future research directions for this compound could include further studies to elucidate its biological activity, potential applications in medicine or other fields, and methods to optimize its synthesis.